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Compound of Interest

Compound Name: 3-Hydroxy-L-valine

Cat. No.: B1585494

An In-Depth Technical Guide to 3-Hydroxy-L-valine for Researchers and Drug Development
Professionals

Introduction

3-Hydroxy-L-valine is a non-proteinogenic, L-alpha-amino acid, representing a hydroxylated
derivative of the essential branched-chain amino acid (BCAA), L-valine. While not incorporated
into proteins during ribosomal translation, its unique structural features—possessing both a
hydroxyl group and the characteristic isopropyl moiety of valine—make it a compound of
significant interest. Found naturally as a fungal metabolite, 3-Hydroxy-L-valine serves as a
valuable chiral building block in medicinal chemistry and a subject of study for its potential
biological activities.[1] This guide provides a comprehensive technical overview of its chemical
identity, properties, synthesis, biological context, and analytical methodologies, tailored for
professionals in scientific research and drug development.

Section 1: Core Chemical Identity

Precise identification is paramount in chemical and pharmaceutical development. 3-Hydroxy-
L-valine is distinguished by a specific set of identifiers that differentiate it from its parent amino
acid and other structural isomers.

The primary Chemical Abstracts Service (CAS) number for 3-Hydroxy-L-valine is 2280-27-5.
[1][2] Its systematic IUPAC name is (2S)-2-amino-3-hydroxy-3-methylbutanoic acid.[1][2] It is
crucial to distinguish this compound from its derivatives used in synthesis, such as N-Boc-3-
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hydroxy-L-valine (CAS: 102507-13-1), or isomers like 3-hydroxynorvaline and N-hydroxy-L-
valine.[3][4][5]

Molecular Structure

The structure features a chiral center at the alpha-carbon (C2) in the 'L’ configuration,
characteristic of naturally occurring amino acids, and a tertiary alcohol at the beta-carbon (C3).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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